Cas no 1404312-29-3 (methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate)

Methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate is a heterocyclic compound featuring a fused thieno[2,3-b]thiopyran scaffold with a carboxylate ester functionality at the 6-position and a ketone group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules or functional materials. The presence of both sulfur-containing heterocycles and reactive carbonyl groups enhances its utility in cyclization and functionalization reactions. Its stability under standard conditions and compatibility with common organic solvents further facilitate its use in multistep syntheses. The compound is of interest in medicinal chemistry for the development of novel bioactive agents.

methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate structure

1404312-29-3 structure

Product Name:methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate

CAS No:1404312-29-3

MF:C₉H₈O₃S₂

MW:228.288020133972

CID:4597213

Update Time:2025-10-16

methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate
- Inchi： 1S/C9H8O3S2/c1-12-8(11)7-4-6(10)5-2-3-13-9(5)14-7/h2-3,7H,4H2,1H3
- InChI Key： JZJRLMOJJORPIX-UHFFFAOYSA-N
- SMILES： C12SC=CC=1C(=O)CC(C(OC)=O)S2

methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01FG9X-500mg	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	500mg	$220.00	2024-06-21
1PlusChem	1P01FG9X-1g	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	1g	$374.00	2024-06-21
1PlusChem	1P01FG9X-5g	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	5g	$934.00	2024-06-21
A2B Chem LLC	AX99749-500mg	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	500mg	$232.00	2024-04-20
A2B Chem LLC	AX99749-1g	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	1g	$395.00	2024-04-20
A2B Chem LLC	AX99749-5g	methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate	1404312-29-3	95%	5g	$959.00	2024-04-20

methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate Related Literature

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Additional information on methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate

Methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate (CAS No. 1404312-29-3): An Overview of Its Chemical Properties and Potential Applications

Methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate (CAS No. 1404312-29-3) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thieno-thiopyran scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate is composed of a thieno-thiopyran core with a methyl ester group attached to the carboxylate moiety. The presence of the oxo group at the 4-position and the dihydro configuration at the 5,6 positions contribute to its unique physical and chemical properties. These structural features are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate has demonstrated promising antiviral activity against several viral strains. Research conducted by a team at the University of California found that this compound can inhibit the replication of herpes simplex virus (HSV) and human immunodeficiency virus (HIV) by interfering with viral entry and replication processes. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate has also shown potential in cancer therapy. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate have also been investigated to assess its suitability as a drug candidate. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it has the potential to be developed into an effective oral medication for various therapeutic indications.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials will provide crucial data to support its advancement through the drug development pipeline.

In conclusion, methyl 4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-6-carboxylate (CAS No. 1404312-29-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted and clinical data become available, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating inflammatory diseases, viral infections, and cancer.